Cas no 1260888-51-4 (1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile
• CAS No: 1260888-51-4
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• CID: 6325797
• PubChem ID: 66748480
• Update Time: 2025-05-21

1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile
• Cyclobutanecarbonitrile, 1-[2-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C12H10F3NO/c13-12(14,15)17-10-5-2-1-4-9(10)11(8-16)6-3-7-11/h1-2,4-5H,3,6-7H2
• InChI Key： VKYYDITXZJOJNO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OC(F)(F)F)(C#N)CCC1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 300.7±42.0 °C(Predicted)

Additional information on 1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile

Recent Advances in the Study of 1-2-(Trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS: 1260888-51-4)

The compound 1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS: 1260888-51-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and trifluoromethoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable candidate for further drug development.

One of the key breakthroughs in the study of this compound is its synthesis via a novel catalytic cyclization method, which has significantly improved yield and purity. Researchers have optimized the reaction conditions to achieve a scalable and cost-effective production process, making it more accessible for large-scale pharmaceutical applications. The trifluoromethoxy group, known for its ability to enhance metabolic stability and bioavailability, plays a crucial role in the compound's pharmacokinetic profile.

Pharmacological evaluations have revealed that 1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile exhibits potent activity against specific biological targets, including enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and modulating immune responses, suggesting its potential as a therapeutic agent for autoimmune diseases and chronic inflammatory conditions. The compound's unique structure allows for selective binding to target proteins, minimizing off-target effects and improving safety profiles.

Further investigations into the mechanism of action have uncovered that the compound acts as an allosteric modulator of key signaling pathways. By binding to specific sites on target proteins, it induces conformational changes that alter protein function, leading to downstream therapeutic effects. This mode of action differentiates it from traditional inhibitors or agonists, offering a new avenue for drug discovery. Computational modeling and molecular dynamics simulations have provided insights into the binding interactions, aiding in the design of derivatives with enhanced potency and selectivity.

Recent preclinical studies have also explored the compound's potential in oncology. Preliminary data indicate that it may inhibit the proliferation of certain cancer cell lines by disrupting critical metabolic pathways. These findings have sparked interest in its application as an adjunct therapy in combination with existing anticancer drugs. However, further studies are needed to validate these effects and assess its safety in clinical settings.

In conclusion, 1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS: 1260888-51-4) represents a promising candidate in the field of chemical biology and drug development. Its unique structural features, combined with its pharmacological properties, make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic potential, exploring additional indications, and advancing it through clinical trials to fully realize its benefits in human health.